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Compound of Interest

Compound Name: m-Cresol-d8
CAS No.: 302911-90-6
Cat. No.: B1602283
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical constants, synthesis,
and applications of 3-Methylphenol-d8 (m-Cresol-d8), a deuterated analog of 3-methylphenol.
This document is intended to serve as a valuable resource for researchers, scientists, and
professionals in drug development and analytical chemistry who utilize isotopically labeled
compounds.

Core Physical and Chemical Properties

3-Methylphenol-d8 is a stable, isotopically labeled form of 3-methylphenol where eight
hydrogen atoms have been replaced with deuterium. This substitution results in a significant
mass shift, making it an ideal internal standard for mass spectrometry-based analytical
methods. The fundamental physical and chemical properties are summarized below.
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Property Value Source
Chemical Formula C7DsO [1]
Linear Formula CD3CeD4OD [1]
Molecular Weight 116.19 g/mol [1]
Exact Mass 116.107728842 Da [2]

CAS Number 302911-90-6 [1]
Appearance Colorless to yellowish liquid [3]
Melting Point 8-10 °C (lit.)

Boiling Point 203 °C (lit.)

Density 1.126 g/mL at 25 °C (lit.)

Refractive Index (n20/D)

1.538 (lit.)

Isotopic Purity

98 atom % D

[1]

Assay

98% (CP)

[1]

Synthesis of 3-Methylphenol-d8

The synthesis of deuterated aromatic compounds like 3-Methylphenol-d8 typically involves
hydrogen-deuterium exchange reactions on the corresponding non-labeled precursor. A robust
and efficient method for this transformation is through a continuous flow synthesis utilizing a
microwave reactor.[4]

Plausible Synthesis Methodology: Microwave-Assisted
Flow Deuteration

This method offers advantages such as rapid and uniform heating, improved reaction
efficiency, and scalability.[4]

Protocol:

o Catalyst Preparation: A glass reaction tube is packed with a platinum-on-alumina catalyst.
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» Reactant Preparation: A solution of 3-methylphenol in a suitable organic solvent is prepared.
Deuterium oxide (D20) serves as the deuterium source.

o Flow Reaction: The 3-methylphenol solution and D20 are continuously pumped through the
catalyst-filled reaction tube within a microwave reactor. The reaction is conducted under
elevated pressure (e.g., 2 MPa) and microwave irradiation to facilitate the H-D exchange.[4]

o Separation and Purification: The reaction mixture, upon exiting the reactor, is cooled to room
temperature. The organic and agueous layers are then separated using a liquid-liquid
separator. The organic layer containing the deuterated product is collected.[4]

o Solvent Removal and Analysis: The solvent is removed from the organic layer, yielding the
crude 3-Methylphenol-d8. The product is then purified, typically by distillation, and its isotopic
purity is confirmed by mass spectrometry and NMR spectroscopy.
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Caption: Microwave-assisted flow synthesis of 3-Methylphenol-d8.

Application as an Internal Standard in Analytical
Chemistry

The primary application of 3-Methylphenol-d8 is as an internal standard in quantitative analysis,
particularly in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-
mass spectrometry (LC-MS) methods. The use of a stable isotope-labeled internal standard is
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considered the gold standard for quantification as it closely mimics the analyte's behavior

during sample preparation, chromatography, and ionization, thereby correcting for matrix

effects and variations in instrument response.

Rationale for Use

o Co-elution: 3-Methylphenol-d8 has nearly identical chromatographic retention times to the

non-labeled 3-methylphenol.

Similar lonization Efficiency: It exhibits similar ionization behavior in the mass spectrometer
source.

Mass Differentiation: The mass difference of 8 Da allows for clear differentiation between the
analyte and the internal standard by the mass spectrometer.

Experimental Workflow for Quantification using 3-
Methylphenol-d8

The following is a generalized workflow for the quantification of 3-methylphenol in a sample

matrix.

Protocol:

Sample Preparation: A known amount of 3-Methylphenol-d8 internal standard is spiked into
the unknown sample, calibration standards, and quality control samples.

Extraction: The analytes (3-methylphenol and 3-Methylphenol-d8) are extracted from the
sample matrix using an appropriate technique (e.g., liquid-liquid extraction, solid-phase
extraction).

GC-MS Analysis: The extracted sample is injected into the GC-MS system. The gas
chromatograph separates the components of the sample, and the mass spectrometer
detects and quantifies the analyte and the internal standard. EPA Method 8041A provides
guidance on the gas chromatographic analysis of phenols.[5][6]

Data Analysis: The peak areas of 3-methylphenol and 3-Methylphenol-d8 are determined

from the chromatograms. A calibration curve is generated by plotting the ratio of the analyte

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.epa.gov/sites/default/files/2015-12/documents/8041a.pdf
https://settek.com/wp-content/uploads/2023/11/EPA-Method-8041A.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602283?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

peak area to the internal standard peak area against the concentration of the analyte in the
calibration standards. The concentration of 3-methylphenol in the unknown sample is then
calculated from its peak area ratio using the calibration curve.
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Caption: Workflow for quantification using 3-Methylphenol-d8 as an internal standard.
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Safety and Handling

3-Methylphenol-d8 should be handled with the same precautions as its non-deuterated
counterpart, 3-methylphenol. It is classified as toxic if swallowed or in contact with skin and
causes severe skin burns and eye damage.[2][7]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and
eye/face protection.[7]

Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapors. Use in a
well-ventilated area.

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[7]

First Aid:

o If Swallowed: Immediately call a poison center or doctor. Do NOT induce vomiting.[1]
o If on Skin: Take off immediately all contaminated clothing. Rinse skin with water.[1]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[1]

For detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Spectroscopic Data

Spectroscopic data is crucial for the identification and confirmation of 3-Methylphenol-d8.

e Mass Spectrometry (MS): The mass spectrum of 3-Methylphenol-d8 will show a molecular
ion peak (M+) at m/z 116. The fragmentation pattern is expected to be similar to that of 3-
methylphenol, but with mass shifts corresponding to the deuterated fragments. The mass
spectrum of the non-deuterated 3-methylphenol is available in the NIST Chemistry
WebBook.[8]

 Infrared Spectroscopy (IR): The IR spectrum of 3-Methylphenol-d8 will exhibit characteristic
absorptions for the aromatic ring and the hydroxyl group. The C-D stretching vibrations will
appear at lower wavenumbers (around 2100-2250 cm~1) compared to the C-H stretches
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(around 2850-3000 cm™1) in the non-deuterated compound. Similarly, the O-D stretch will be
observed at a lower frequency than the O-H stretch. An FTIR spectrum for 3-Methylphenol-
d8 is available on PubChem.[2]

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Due to the high isotopic purity (98 atom % D), the proton NMR spectrum will
show very small residual proton signals.

o 13C NMR: The 8C NMR spectrum will be similar to that of 3-methylphenol, but the signals
for deuterated carbons will be split into multiplets due to C-D coupling and may have
slightly different chemical shifts.

o 2H NMR (Deuterium NMR): The deuterium NMR spectrum will show signals corresponding
to the different deuterium environments in the molecule.

Conclusion

3-Methylphenol-d8 is a vital tool in analytical chemistry, particularly for accurate quantification
in complex matrices. Its physical properties are well-defined, and plausible synthetic routes are
available. Understanding its application as an internal standard, along with proper safety and
handling procedures, is essential for its effective and safe use in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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